3-(morpholinosulfonyl)-N-(4-nitrophenyl)benzamide
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Overview
Description
“3-(morpholinosulfonyl)-N-(4-nitrophenyl)benzamide” is a chemical compound with the molecular formula C17H17N3O6S . It is widely used in the field of scientific research.
Molecular Structure Analysis
The molecular structure of “this compound” consists of 17 carbon atoms, 17 hydrogen atoms, 3 nitrogen atoms, 6 oxygen atoms, and 1 sulfur atom . The exact mass is 391.08380644 g/mol .
Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” include a molecular weight of 391.4 g/mol, a computed XLogP3-AA of 1.4, a hydrogen bond donor count of 1, a hydrogen bond acceptor count of 7, a rotatable bond count of 4, an exact mass of 391.08380644 g/mol, a monoisotopic mass of 391.08380644 g/mol, a topological polar surface area of 130 Ų, a heavy atom count of 27, a formal charge of 0, and a complexity of 630 .
Scientific Research Applications
Molecular Structure and Conformation
- A study on a structurally similar compound, N‐(4‐Ethyl‐7‐fluoro‐3‐oxo‐3,4‐dihydro‐2H‐benzo[b][1,4]oxazin‐6‐yl)‐4‐(methylsulfonyl)‐2‐nitrobenzamide, found that its molecular structure is stabilized by both intra- and intermolecular hydrogen bonds, which is significant for understanding the properties and potential applications of similar compounds (Pang et al., 2006).
Synthesis and Reactivity
- The synthesis of antidepressant Befol includes stages relevant to the production of similar benzamide compounds, offering insights into the reactivity and synthesis processes for related compounds (Donskaya et al., 2004).
Crystal Structure Analysis
- Research on 2-Nitro-N-(4-nitrophenyl)benzamide, a compound with structural similarities, provides insights into its crystal structure, which can be critical for understanding the crystallography of related benzamides (Saeed et al., 2008).
Corrosion Inhibition
- N-Phenyl-benzamide derivatives, including N-(4-nitrophenyl) benzamide, have been studied for their corrosion inhibition properties on mild steel, which suggests potential applications of related benzamides in materials science (Mishra et al., 2018).
Pharmacological Potency
- A study on N-(3,4-dimethyl-5-(morpholinosulfonyl)phenyl)-2,2-dimethylbutanamide found it to be a potent and selective CB(2) agonist with moderate in vitro metabolic stability, indicating potential pharmacological applications for related benzamides (Sellitto et al., 2010).
Mechanism of Action
Target of Action
Compounds with a similar structure, such as p-nitrophenyl hydrazones, have been shown to inhibit cox-2, 5-lox, and h+/k+ atpase . These enzymes play crucial roles in inflammation and gastric acid production .
Mode of Action
4-nitrophenol, a structurally similar compound, has been shown to quench the fluorescence of silicon nanoparticles through the inner filter effect (ife), a flexible and simple signal transfer strategy
Biochemical Pathways
It’s worth noting that 4-nitrophenol can be generated through α-glucosidase-catalyzed hydrolysis of 4-nitrophenyl-α-d-glucopyranoside (npg)
Pharmacokinetics
P-nitrophenyl hydrazones, which are structurally similar compounds, have shown drug-like physicochemical properties and have passed lipinski’s, egan’s, veber’s, muegge’s, and ghose’s rules for drug-like small molecules and orally bioavailable drugs . They also passed the golden triangle’s rule for potent and metabolically stable drugs
Result of Action
The fluorescence assay developed based on the inner filter effect (ife) can precisely assay targets in real samples and is also capable of screening α-glucosidase inhibitors (agis) as drugs as well as assessing their inhibition efficiency
Action Environment
The fluorescence assay developed based on the inner filter effect (ife) is suitable for on-site detection , suggesting that the compound may also be suitable for use in various environments
properties
IUPAC Name |
3-morpholin-4-ylsulfonyl-N-(4-nitrophenyl)benzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N3O6S/c21-17(18-14-4-6-15(7-5-14)20(22)23)13-2-1-3-16(12-13)27(24,25)19-8-10-26-11-9-19/h1-7,12H,8-11H2,(H,18,21) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BEKJHUVBTSAWSV-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1S(=O)(=O)C2=CC=CC(=C2)C(=O)NC3=CC=C(C=C3)[N+](=O)[O-] |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N3O6S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
391.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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